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Compound of Interest

Compound Name: 3-Amino-5-bromo-2-ethylpyridine

Cat. No.: B1527636

CAS Number: 1093819-32-9
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Amino-5-bromo-2-
ethylpyridine, a heterocyclic organic compound of interest in medicinal chemistry and
materials science. Due to the limited availability of specific experimental data for this exact
compound, this guide also includes information on closely related analogs to provide a broader
context for its potential properties and reactivity.

Chemical Identity and Properties

3-Amino-5-bromo-2-ethylpyridine is a substituted pyridine with the molecular formula
C7H9BrN2. While specific, experimentally determined properties for this compound are not
widely published, data for analogous compounds can provide useful estimates.

Table 1: Physicochemical Properties of 3-Amino-5-bromo-2-ethylpyridine and Analogous
Compounds
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3-Amino-5-bromo- ]
2-Amino-5-bromo-

2-ethylpyridine 3-Amino-2-bromo-

Property . . 3-methylpyridine[1] .
(Predicted/Unconfir 5-chloropyridine[3]
[2]
med)
CAS Number 1093819-32-9 3430-21-5 90902-83-3
Molecular Formula C7H9BrN-2 CeH7BrN-2 CsHaBrCIN2
Molecular Weight 201.07 g/mol 187.04 g/mol 207.45 g/mol
) Light yellow to brown )
Appearance Not available ) Not available
crystalline powder
Melting Point Not available 88-95 °C Not available
Boiling Point Not available Not available Not available
Solubility Not available Not available Not available
pKa Not available Not available Not available

Synthesis and Reactivity

While a specific, detailed synthesis protocol for 3-Amino-5-bromo-2-ethylpyridine is not
readily available in published literature, its structure suggests that it can be synthesized
through multi-step reactions common in pyridine chemistry. The following sections describe
representative experimental protocols for the synthesis of analogous compounds, which could
likely be adapted for the target molecule.

Representative Synthesis of a Substituted
Aminobromopyridine

A common strategy for the synthesis of aminobromopyridines involves the reduction of a
corresponding nitropyridine. The following is a representative protocol for the synthesis of 2-
bromo-5-methylpyridin-3-amine from 2-bromo-5-methyl-3-nitropyridine.[4]

Experimental Protocol: Reduction of a Nitropyridine
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Reaction Setup: To a solution of 2-bromo-5-methyl-3-nitropyridine (1.0 g, 4.61 mmol) in
acetic acid (5 mL), add iron powder (1.11 g, 19.8 mmol).

Reaction Execution: Heat the mixture to 80°C and add the nitropyridine solution dropwise
over 20 minutes. Continue stirring for an additional 30 minutes at 80°C.

Work-up: After allowing the reaction to stir at room temperature for 16 hours, dilute the
mixture with ethyl acetate (20 mL) and filter through Celite.

Extraction: Concentrate the filtrate under vacuum. Carefully neutralize the residue with a
saturated sodium bicarbonate solution. Extract the aqueous layer with ethyl acetate (3 x 30
mL).

Purification: Combine the organic phases, wash with brine (20 mL), dry over anhydrous
sodium sulfate, filter, and concentrate to yield the product.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1527636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants

Bromopyridine

Arylboronic Acid

Catalytic System

Pd(PPh3)4 Reaction 85-95°C, >15h Coupled Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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